Cas no 62929-02-6 (Polyimide resin)

• Product Name: Polyimide resin
• CAS No: 62929-02-6
• MF: C₃₅H₂₈N₂O₇
• MW: 588.606029510498
• CID: 90206
• PubChem ID: 6454485
• Update Time: 2025-05-20

Polyimide resin Chemical and Physical Properties

Names and Identifiers

• Polyimide resin
• -2,3-dihydro-1,3,3(or1,1,3)-trimethyl-1h-inden-5-amine
• 3-isobenzofurandione,5,5’-carbonylbis-polymerwith1(or3)-(4-aminophenyl)
• Polyimideresins
• Polyimides
• 1,3-Isobenzofurandione, 5,5-carbonylbis-, polymer with 1(or 3)-(4-aminophenyl)-2,3-dihydro-1,3,3(or 1,1,3)-trimethyl-1H-inden-5-amine
• 5(6)-Amino-1-(4-anilino)-1,3,3-tetramethylindan-benzophenonetetracarboxylic
• Matrimid 5218
• 1-(4-aminophenyl)-1,3,3-trimethyl-2H-inden-5-amine,5-(1,3-dioxo-2-benzofuran-5-carbonyl)-2-benzofuran-1,3-dione
• 1,3-Isobenzofurandione, 5,5'-carbonylbis-, polymer with 1(or 3)-(4-aminophenyl)-2,3-dihydro-1,3,3(or 1,1,3)-trimethyl-1H-inden-5-amine
• AC1O59HE
• 1-(4-aminophenyl)-1,3,3-trimethyl-2H-inden-5-amine;5-(1,3-dioxo-2-benzofuran-5-carbonyl)-2-benzofuran-1,3-dione
• 500-800 mesh
• 1-(4-aminophenyl)-1,3,3-trimethyl-2H-inden-5-amine; 5-(1,3-dioxo-2-benzofuran-5-carbonyl)-2-benzofuran-1,3-dione
• 106442-40-4
• SCHEMBL3222635
• 5,5'-Carbonyldi(2-benzofuran-1,3-dione)--1-(4-aminophenyl)-1,3,3-trimethyl-2,3-dihydro-1H-inden-5-amine (1/1)
• 62929-02-6
• DTXSID70910001
• Polyimide powder

• Inchi： InChI=1S/C18H22N2.C17H6O7/c1-17(2)11-18(3,12-4-6-13(19)7-5-12)15-9-8-14(20)10-16(15)17;18-13(7-1-3-9-11(5-7)16(21)23-14(9)19)8-2-4-10-12(6-8)17(22)24-15(10)20/h4-10H,11,19-20H2,1-3H3;1-6H
• InChI Key： CDTDIQLZIBORMV-UHFFFAOYSA-N
• SMILES： NC1C=CC(C2(CC(C)(C)C3C=C(C=CC2=3)N)C)=CC=1.O=C1OC(=O)C2C=C(C(C3C=CC4C(OC(=O)C=4C=3)=O)=O)C=CC1=2

Computed Properties

• Exact Mass: 588.189651
• Monoisotopic Mass: 588.189651
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 3
• Complexity: 954
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: Odorless yellow liquid.
• Density: 1.2
• Melting Point: >300°C
• Boiling Point: No data available
• Flash Point: >93°(199°F)
• Water Partition Coefficient: Insoluble in water.
• PSA: 155.85000
• LogP: 6.53950
• Solubility: Not determined
• Vapor Pressure: No data available

Polyimide resin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Additional information on Polyimide resin

Introduction to Polyimide Resin (CAS No. 62929-02-6)

Polyimide resin, identified by the chemical formula CAS No. 62929-02-6, is a high-performance polymer that has garnered significant attention in the field of advanced materials due to its exceptional thermal stability, mechanical strength, and chemical resistance. This compound belongs to the class of polyimides, which are a subset of polymers characterized by the presence of imide linkages in their main chain. The unique structural and functional properties of Polyimide resin make it an invaluable material in various high-tech applications, including electronics, aerospace, and biomedical engineering.

The synthesis of Polyimide resin typically involves the reaction between a dianhydride and a diamine, leading to the formation of a cross-linked network. This process results in a highly robust material that can withstand extreme conditions such as high temperatures, radiation, and corrosive environments. The thermal stability of Polyimide resin is particularly noteworthy, as it can maintain its structural integrity and functional properties up to temperatures exceeding 300°C, making it an ideal choice for applications where heat resistance is paramount.

In recent years, significant advancements have been made in the development of Polyimide resin derivatives that enhance its performance in specific applications. For instance, researchers have focused on modifying the molecular structure to improve flexibility while retaining high thermal stability. These modifications have led to the creation of new grades of Polyimide resin that are better suited for use in flexible electronics and wearable devices.

The biomedical field has also seen considerable interest in Polyimide resin due to its biocompatibility and ability to be tailored for medical implants. Studies have demonstrated that certain formulations of Polyimide resin can be used to create biodegradable scaffolds for tissue engineering. These scaffolds provide a supportive structure for cell growth while gradually dissolving away, leaving no residual material behind. This has opened up new possibilities for regenerative medicine and drug delivery systems.

Another area where Polyimide resin has made significant strides is in the realm of energy storage devices. Researchers have explored its use as a dielectric material in capacitors and batteries due to its high dielectric constant and low loss tangent. By incorporating Polyimide resin into these devices, engineers have been able to improve energy density and efficiency, paving the way for more powerful and longer-lasting energy storage solutions.

The electronics industry has equally benefited from the use of Polyimide resin. Its excellent insulating properties make it an ideal material for printed circuit boards (PCBs) and other electronic components that require high performance under demanding conditions. Additionally, its ability to withstand repeated thermal cycling without degradation makes it suitable for use in flexible displays and foldable electronics.

Environmental considerations have also driven innovation in Polyimide resin development. Researchers are working on creating more sustainable versions of this polymer that require fewer resources to produce and have a lower environmental impact. For example, efforts are underway to develop bio-based polyimides that can be derived from renewable sources instead of traditional petroleum-based feedstocks.

The future prospects for Polyimide resin are bright, with ongoing research focusing on expanding its applications into new areas such as quantum computing and advanced sensors. As technology continues to evolve, the demand for materials like Polyimide resin that can meet increasingly challenging performance requirements will only grow.